Cas no 3618-06-2 (Bicyclo[2.2.2]oct-1-ene)

• Product name: Bicyclo[2.2.2]oct-1-ene
• CAS No: 3618-06-2
• MF: C₈H₁₂
• MW: 108.18088
• CID: 1474503
• PubChem ID: 18512464

Bicyclo[2.2.2]oct-1-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-1-ene
• 3618-06-2
• DTXSID40594312

• Inchi： InChI=1S/C8H12/c1-2-8-5-3-7(1)4-6-8/h1,8H,2-6H2
• InChI Key： DVSOAVWCFVGQLO-UHFFFAOYSA-N
• SMILES： C1CC2=CCC1CC2

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 0